Cas no 1040668-22-1 (N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide)
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-benzodioxol-5-ylmethyl)-2-[[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl]acetamide
- N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide
-
- Inchi: 1S/C19H15BrN2O4S/c20-14-3-1-2-13(7-14)17-9-22-19(26-17)27-10-18(23)21-8-12-4-5-15-16(6-12)25-11-24-15/h1-7,9H,8,10-11H2,(H,21,23)
- InChI Key: ICBQIVZXRJSDLL-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=C2OCOC2=C1)(=O)CSC1=NC=C(C2=CC=CC(Br)=C2)O1
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-2892-2μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide |
1040668-22-1 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-2892-5μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide |
1040668-22-1 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-2892-10μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide |
1040668-22-1 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-2892-20μmol |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide |
1040668-22-1 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-2892-1mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide |
1040668-22-1 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-2892-2mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide |
1040668-22-1 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-2892-3mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide |
1040668-22-1 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-2892-4mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide |
1040668-22-1 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-2892-5mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide |
1040668-22-1 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-2892-10mg |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide |
1040668-22-1 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide
Comprehensive Overview of N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS No. 1040668-22-1)
The compound N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide, with the CAS number 1040668-22-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This benzodioxole-derived compound features a unique combination of functional groups, including an oxazole ring and a bromophenyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its sulfanyl acetamide structure, which may offer novel interactions with biological targets.
In recent years, the demand for heterocyclic compounds like N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide has surged due to their versatility in medicinal chemistry. The benzodioxolylmethyl group, in particular, is known for its ability to enhance bioavailability and metabolic stability, making it a valuable scaffold for designing new therapeutic agents. This compound's 3-bromophenyl substitution further adds to its potential as a kinase inhibitor or GPCR modulator, topics frequently searched by professionals in the field.
The synthesis of CAS 1040668-22-1 involves multi-step organic reactions, including the formation of the oxazole core and subsequent thioether linkage. Its molecular weight and logP values suggest moderate lipophilicity, which is a critical parameter for drug candidates. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its purity and structural integrity. These methods align with current trends in quality control and analytical validation, highly relevant to industry standards.
Beyond its chemical properties, N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide is often discussed in the context of structure-activity relationship (SAR) studies. Researchers explore how modifications to its oxazol-2-ylsulfanyl or benzodioxole components affect biological activity. Such investigations are pivotal for optimizing lead compounds in oncology, neurology, and inflammation—areas where users frequently search for novel drug targets and small molecule therapeutics.
Environmental and safety profiles of CAS 1040668-22-1 are also of interest, given the growing emphasis on green chemistry and sustainable synthesis. While not classified as hazardous, proper handling protocols are recommended due to its brominated aromatic structure. This aligns with broader industry questions about eco-friendly reagents and waste reduction in organic synthesis.
In summary, N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide represents a compelling case study in modern medicinal chemistry. Its intricate design and potential applications address key queries in drug design, molecular modeling, and bioisosterism, making it a valuable subject for both academic and industrial research.
1040668-22-1 (N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)